Cas no 1261809-50-0 (7-(Hydroxymethyl)naphthalene-2-acetonitrile)

• Product Name: 7-(Hydroxymethyl)naphthalene-2-acetonitrile
• CAS No: 1261809-50-0
• MF: C₁₃H₁₁NO
• MW: 197.232543230057
• CID: 4935541
• Update Time: 2025-05-20

7-(Hydroxymethyl)naphthalene-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 7-(Hydroxymethyl)naphthalene-2-acetonitrile

• Inchi： 1S/C13H11NO/c14-6-5-10-1-3-12-4-2-11(9-15)8-13(12)7-10/h1-4,7-8,15H,5,9H2
• InChI Key： LSVCIIPHWKVQQS-UHFFFAOYSA-N
• SMILES： OCC1=CC=C2C=CC(CC#N)=CC2=C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 255
• XLogP3: 1.9
• Topological Polar Surface Area: 44

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on 7-(Hydroxymethyl)naphthalene-2-acetonitrile

Introduction to 7-(Hydroxymethyl)naphthalene-2-acetonitrile (CAS No. 1261809-50-0)

7-(Hydroxymethyl)naphthalene-2-acetonitrile, with the chemical identifier CAS No. 1261809-50-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its naphthalene core substituted with a hydroxymethyl group at the 7-position and an acetonitrile moiety at the 2-position, exhibits unique structural and functional properties that make it a valuable intermediate in synthetic chemistry and drug development.

The molecular structure of 7-(Hydroxymethyl)naphthalene-2-acetonitrile contributes to its versatility, enabling its use in various synthetic pathways. The presence of both a hydroxymethyl group and an acetonitrile group provides multiple reactive sites, facilitating the introduction of additional functional groups or modifications. This dual reactivity has been exploited in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents.

In recent years, there has been growing interest in exploring the pharmacological potential of 7-(Hydroxymethyl)naphthalene-2-acetonitrile. Its structural motif, which closely resembles certain bioactive scaffolds found in natural products and existing drugs, has prompted researchers to investigate its biological activity. Preliminary studies have suggested that this compound may exhibit properties relevant to inflammation modulation, making it a promising candidate for further investigation in medicinal chemistry.

The synthesis of 7-(Hydroxymethyl)naphthalene-2-acetonitrile involves multi-step organic reactions, typically starting from commercially available naphthalene derivatives. The introduction of the hydroxymethyl group at the 7-position is often achieved through selective reduction or hydroxylation techniques, while the acetonitrile group is typically introduced via nucleophilic substitution or cyanation reactions. These synthetic strategies highlight the compound's utility as a building block in organic synthesis.

Advances in computational chemistry have also played a crucial role in understanding the reactivity and potential applications of 7-(Hydroxymethyl)naphthalene-2-acetonitrile. Molecular modeling studies have provided insights into its interaction with biological targets, helping to predict its pharmacological effects. These computational approaches are increasingly being integrated into drug discovery pipelines to accelerate the identification of novel lead compounds.

The pharmaceutical industry has shown particular interest in derivatives of 7-(Hydroxymethyl)naphthalene-2-acetonitrile due to their potential therapeutic benefits. Researchers are exploring modifications to its structure to enhance its bioavailability, improve its selectivity for specific targets, and reduce potential side effects. Such efforts are part of a broader trend toward rational drug design, where compounds are tailored to meet specific pharmacological requirements.

Furthermore, the environmental impact of synthesizing and using 7-(Hydroxymethyl)naphthalene-2-acetonitrile is an important consideration. Modern synthetic methodologies emphasize green chemistry principles, aiming to minimize waste and reduce hazardous byproducts. Techniques such as catalytic hydrogenation and solvent-free reactions are being employed to make the production process more sustainable while maintaining high yields and purity standards.

In conclusion, 7-(Hydroxymethyl)naphthalene-2-acetonitrile (CAS No. 1261809-50-0) represents a significant compound in pharmaceutical research due to its unique structural features and potential biological activity. Its role as an intermediate in synthetic chemistry, combined with ongoing investigations into its pharmacological properties, positions it as a compound of considerable interest for future drug development. As research continues to uncover new applications and synthetic strategies, 7-(Hydroxymethyl)naphthalene-2-acetonitrile is likely to remain a key player in both academic and industrial settings.